Cas no 38821-53-3 (Cephradine)

Cephradine is an orally administered beta-lactam antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria. Its key advantages include effective inhibition of bacterial cell wall synthesis, rapid onset of action, and moderate to good bioavailability, making it a suitable option for various infections requiring oral therapy.

Cephradine structure

Product Name:Cephradine

CAS No:38821-53-3

MF:C₁₆H₁₉N₃O₄S

MW:349.404762506485

CID:54919

PubChem ID:24278342

Update Time:2025-07-11

Cephradine Chemical and Physical Properties

Names and Identifiers

- Cefradine
- CEPHRADINE COMPACTED
- CEPHRADINE MICRONISED POWDER
- Cephradine
- Anspor
- Velosef
- (6r-(6alpha,7))-((amino-1,4-cyclohexadien-1-ylacetyl)amino)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R-(6alpha,7))-((Amino-1,4-cyclohexadien-1-ylacetyl)amino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 2-Chlorocyclohexanone
- Cefradin Cephradine
- Cefrag
- Cefril
- Cefro
- Dimacef
- eskacef
- Lisacef
- sefril
- SQ-11436
- Cefradin
- Cephradin
- Cefradinum
- Cefradina
- Cefradinum [INN-Latin]
- Cephradine [USAN:BAN]
- Cefradina [INN-Spanish]
- SQ 11436
- SKF D 39304
- VELOSEF '125'
- VELOSEF '500'
- VELOSEF '250'
- 7-(D-2-Amino-2-(1,4-cyclohexadienyl)acetamide)desacetoxycephalosporanicacid
- (6R,7R)-7-((R)-2-Amino-2-(1,4-cyclohexadien-1-yl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic aci
- (6R,7R)-7-((R)-2-Amino-2-(1,4-cyclohexadien-1-yl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- Velosef (TN)
- HSDB 3216
- CEFRADINE [WHO-DD]
- AKOS015961130
- C06897
- SK-D-39304
- EINECS 254-137-8
- EN300-6479201
- HMS502E21
- BCPP000291
- C2988
- NSC-756672
- 7-(D-2-Amino-2-(1,4-cyclohexadien-1-yl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)-oct-2-ene-2-caboxylic acid
- NINDS_000739
- NCGC00183036-02
- HY-B1156
- CCG-208520
- (6R,7R)-7-((R)-2-Amino-2-(cyclohexa-1,4-dien-1-yl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
- Anspor (TN)
- AS-75158
- UNII-9YA6SX5S4D
- Z2235811518
- Megace f
- 38821-53-3
- KBio1_000739
- BRN 6075388
- (6R,7R)-7-{[(2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetyl]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CS-4608
- NCGC00263658-01
- (6R,7R)-7-((R)-2-amino-2-(cyclohexa-1,4-dienyl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- DTXCID002785
- SK&F D-39304
- Cefradine (JAN/INN)
- (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cekodin
- IDI1_000739
- C74975
- AC-1409
- D00264
- Megacef
- CHEMBL1604
- CEFRADINE [EP MONOGRAPH]
- SQ-22022
- NS00093578
- Cefradine, European Pharmacopoeia (EP) Reference Standard
- Velocef
- NCGC00183036-01
- Tox21_113488
- (6R,7R)-7-((R)-2-Amino-2-(cyclohexa-1,4-dien-1-yl)acetamido)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cephradine (USP)
- Cephradine hydrate
- Cefradine for peak identification, European Pharmacopoeia (EP) Reference Standard
- MFCD00865048
- 7beta-[(2R)-2-(cyclohexa-1,4-dienyl)-2-phenylacetamido]-3-methyl-3,4-didehydrocepham-4-carboxylic acid
- CEPHRADINE [MI]
- CED
- CEFRADINE HYDRATE
- NSC 756672
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((AMINO-1,4-CYCLOHEXADIEN-1-YLACETYL)AMINO)-3-METHYL-8-OXO-, (6R-(6.ALPHA.,7.BETA.(R*)))-
- s4671
- RDLPVSKMFDYCOR-UEKVPHQBSA-N
- DivK1c_000739
- Infexin
- SQ 22022 [DIHYDRATE]
- DB01333
- Cefradine [INN]
- Tox21_113488_1
- (7R)-7-[[(2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- BDBM50370585
- Q2734674
- Cephradine anhydrous
- Cephradine,(S)
- CEPHRADINE [HSDB]
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino-1,4-cyclohexadien-1-ylacetyl)amino)-3-methyl-8-oxo-, (6R-(6alpha,7beta(R*)))-
- Epitope ID:116210
- AMY500
- BCP9000506
- (6R,7R)-7-(((2R)-2-AMINO-2-CYCLOHEXA-1,4-DIEN-1-YLACETYL)AMINO)-3-METHYL-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
- CHEBI:3547
- (6R,7R)-7-[(2R)-2-amino-2-(cyclohexa-1,4-dien-1-yl)acetamido]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2R)-amino-1,4-cyclohexadien-1-ylacetyl]amino]-3-methyl-8-oxo-,(6R,7R)-
- CAS-38821-53-3
- DTXSID4022785
- SCHEMBL3244
- CEFRADINE [JAN]
- CEFRADINE [MART.]
- 9YA6SX5S4D
- GTPL4830
- 58456-86-3
- BRD-K13797099-001-01-1
- MDL： MFCD00865048
- Inchi： 1S/C16H19N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-3,6,10-11,15H,4-5,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-/m1/s1
- InChI Key： RDLPVSKMFDYCOR-UEKVPHQBSA-N
- SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1=CCC=CC1)N)=O)=O

Computed Properties

Exact Mass: 349.11000
Monoisotopic Mass: 349.109627
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 697
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 138
XLogP4: 0.4
Topological Polar Surface Area: 138
Isotope Atom Count: 0

Experimental Properties

Color/Form: White crystalline powder
Density: 1.2794 (rough estimate)
Melting Point: 140-142 C
Boiling Point: 693.1±55.0°C at 760 mmHg
Flash Point: >110°(230°F)
Refractive Index: 1.6320 (estimate)
Solubility: 1 M NH4OH: soluble50mg/mL
Water Partition Coefficient: Soluble in water
PSA: 138.03000
LogP: 1.37770
pka: 2.63, 7.27(at 25℃)
Solubility: Slightly soluble in water, almost insoluble in ethanol, chloroform and diethyl ether

Cephradine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H315,H317,H319,H334,H335
Warning Statement： P261,P280,P305+P351+P338,P342+P311
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： R36/37/38;R42/43
Safety Instruction： S26-S36
RTECS：XI0336000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38; R42/43

Cephradine Customs Data

HS CODE：29419054
Customs Data：

China Customs Code:
2941905400

Cephradine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1156-10mM*1mLinDMSO	Cephradine	38821-53-3	95.11%	10mM*1mLinDMSO	￥660	2022-03-28
MedChemExpress	HY-B1156-100mg	Cephradine	38821-53-3	91.53%	100mg	￥300	2024-04-18
MedChemExpress	HY-B1156-500mg	Cephradine	38821-53-3	91.53%	500mg	￥750	2024-04-18
S e l l e c k ZHONG GUO	S4671-100mg	Cefradine	38821-53-3	97.07%	100mg	¥794.82	2023-09-15
S e l l e c k ZHONG GUO	S4671-500mg	Cefradine	38821-53-3	97.07%	500mg	¥2433.18	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C141296-1g	Cephradine	38821-53-3	95%	1g	¥1254.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C141296-250mg	Cephradine	38821-53-3	95%	250mg	¥351.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C103344-1g	Cephradine	38821-53-3	97%	1g	¥1254.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C103344-250mg	Cephradine	38821-53-3	97%	250mg	¥352.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C103344-5g	Cephradine	38821-53-3	97%	5g	¥1729.90	2023-09-03

Cephradine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:38821-53-3)Cefradine

Order Number:sfd5522

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

(CAS:38821-53-3)Terbinafine HCL

Order Number:JH003

Stock Status:in Stock

Quantity:25kg

Purity:99.00%

Pricing Information Last Updated:Monday, 8 January 2024 17:37

Price ($): negotiated

Email:17464331@qq.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:38821-53-3)Linseed gum

Order Number:LE18798;LE26881311

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:20

Price ($):discuss personally

Email:18501500038@163.com

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

(CAS:38821-53-3)Cefradine

Order Number:LE161

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

Price ($):negotiated

Email:617971708@qq.com

Zibo Yurui Biotechnology

Gold Member

Audited Supplier

(CAS:38821-53-3)Cephradine

Order Number:LE001

Stock Status:in Stock

Quantity:10G;1KG

Purity:99%

Pricing Information Last Updated:Monday, 1 June 2026 10:43

Price ($):inquiry

Email:zhang@yuruibiotech.com

Product Official Link

Cephradine Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Cephradine Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Related Categories

38821-53-3 (Cephradine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:38821-53-3)Cefradine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Shanghai Jinhuan Chemical CO., LTD.

(CAS:38821-53-3)Terbinafine HCL

Purity:99.00%

Quantity:25kg

Price ($):Inquiry

Cas no 38821-53-3 (Cephradine)

Cephradine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cephradine Security Information

Cephradine Customs Data

China Customs Code:

Cephradine Pricemore >>

Cephradine Suppliers

Cephradine Spectrogram

Cephradine Related Literature

Related Categories

38821-53-3 (Cephradine) Related Products